Cas no 1806184-81-5 (5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide)

• Product Name: 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide
• CAS No: 1806184-81-5
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910470
• Update Time: 2025-06-22

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-6-4(1-12)15-2-3(13)5(6)7(14)16/h2H,13H2,(H2,14,16)
• InChI Key： YTLUFXLQFYGCMU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC=C(C=1C(N)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Additional information on 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide

Introduction to 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide (CAS No. 1806184-81-5)

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1806184-81-5, belongs to the pyridine derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino group, a cyano group, and a trifluoromethoxy substituent, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The significance of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide lies in its potential as a building block for the synthesis of novel pharmaceutical agents. Pyridine derivatives have been extensively studied due to their role in various biological pathways and their ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the molecular structure, as seen in this compound, is particularly noteworthy. Fluorinated pyridines are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles, making them highly desirable in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the design of next-generation therapeutics. For instance, studies have demonstrated that trifluoromethoxy-substituted pyridines can exhibit potent activity against a range of diseases, including cancer and infectious disorders. The 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide structure provides a versatile platform for exploring such functionalities. Researchers have leveraged this compound to develop inhibitors targeting specific enzymes involved in disease pathways, showcasing its utility in drug discovery efforts.

In the context of academic research, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide has been utilized in synthetic chemistry to explore novel reaction pathways and methodologies. The combination of an amino group and a cyano group offers multiple possibilities for further functionalization, enabling chemists to tailor the molecule for specific applications. For example, the amino group can be used for coupling reactions with carboxylic acids or acid chlorides, while the cyano group can undergo reduction to form amides or alcohols. These transformations have been instrumental in generating derivative compounds with enhanced pharmacological properties.

The trifluoromethoxy group is another critical feature that influences the behavior of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide. This substituent not only imparts lipophilicity but also enhances electronic effects within the molecule, which can be exploited to modulate receptor interactions. Recent studies have shown that trifluoromethoxy-substituted pyridines can act as potent scaffolds for kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression. The compound’s ability to engage with these kinases has opened new avenues for developing targeted therapies.

From a computational chemistry perspective, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide has been subjected to molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. For instance, computational analyses have revealed that slight alterations in the positioning of the amino and cyano groups can significantly enhance binding to specific protein targets. Such findings are crucial for guiding experimental modifications aimed at improving drug-like properties.

The synthesis of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide involves multi-step organic reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of a pyridine core followed by sequential functionalization at specific positions. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to introduce the desired substituents accurately. The efficiency and scalability of these synthetic routes are critical factors that determine the feasibility of producing this compound on an industrial scale for pharmaceutical applications.

Industrial applications of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide are emerging as it gains traction in drug development pipelines. Pharmaceutical companies are increasingly interested in leveraging fluorinated pyridines due to their proven efficacy and safety profiles in clinical trials. The compound’s versatility allows it to be incorporated into various drug candidates targeting different therapeutic areas. Its role as an intermediate in synthesizing more complex molecules underscores its importance in modern pharmaceutical manufacturing.

The future prospects of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide are promising as research continues to uncover new applications for fluorinated heterocycles. Ongoing studies are exploring its potential use in developing treatments for neurodegenerative diseases, where pyridine derivatives have shown promise due to their ability to cross the blood-brain barrier efficiently. Additionally, its application in antimicrobial agents is being investigated, given the growing concern over antibiotic resistance.

In conclusion, 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-carboxamide (CAS No. 1806184-81-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and broad applicability. Its role as a key intermediate in drug synthesis and its potential therapeutic benefits make it a compound of great interest among researchers and industry professionals alike. As scientific understanding progresses，the applications of this molecule are expected to expand，leading to innovative treatments across multiple disease areas.